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Compound of Interest

Compound Name: Oct-5-YN-1-OL

CAS No.: 41547-21-1

Cat. No.: B15801401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for oct-5-
yn-1-ol, a linear C8 alcohol containing a carbon-carbon triple bond. Due to the limited

availability of published experimental spectra for oct-5-yn-1-ol, the data presented herein is a

combination of predicted values based on established spectroscopic principles and data from

analogous compounds. This guide is intended to serve as a robust reference for the

identification and characterization of this molecule.

Molecular Structure and Properties
IUPAC Name: oct-5-yn-1-ol

Molecular Formula: C₈H₁₄O[1]

Molecular Weight: 126.20 g/mol [1]

Structure:
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. The following tables summarize the predicted ¹H and ¹³C NMR spectral data for oct-
5-yn-1-ol in a standard deuterated solvent such as CDCl₃.

¹H NMR (Proton NMR) Data (Predicted)
Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~3.65 t 2H H-1 (-CH₂-OH)

~2.15 m 4H H-4, H-7

~1.60 m 4H H-2, H-3

~1.10 t 3H H-8 (-CH₃)

~1.5-2.0 (broad) s 1H -OH

¹³C NMR (Carbon-13) NMR Data (Predicted)
Chemical Shift (δ, ppm) Carbon Assignment

~80.5 C-5 or C-6 (alkyne)

~79.5 C-6 or C-5 (alkyne)

~62.0 C-1 (-CH₂-OH)

~32.0 C-2

~25.0 C-3

~22.5 C-7

~18.5 C-4

~14.0 C-8 (-CH₃)

Infrared (IR) Spectroscopy
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The IR spectrum of oct-5-yn-1-ol is predicted to show characteristic absorption bands

corresponding to its alcohol and alkyne functional groups.

Characteristic IR Absorptions (Predicted)
Wavenumber (cm⁻¹) Intensity Vibration

3400-3200 (broad) Strong O-H stretch (alcohol)

2940, 2870 Medium C-H stretch (alkane)

~2230 Weak C≡C stretch (alkyne)

~1050 Strong C-O stretch (alcohol)

Mass Spectrometry (MS)
The mass spectrum of oct-5-yn-1-ol would be expected to show fragmentation patterns

characteristic of a primary alcohol. The molecular ion peak (M⁺) at m/z = 126 may be of low

intensity.

Major Mass Spectral Peaks (Predicted)
m/z Relative Intensity Assignment

126 Low [M]⁺ (Molecular Ion)

108 Moderate [M-H₂O]⁺ (Loss of water)

97 Moderate
[M-C₂H₅]⁺ (Loss of ethyl

group)

83 Moderate
[M-C₃H₇]⁺ (Loss of propyl

group)

55 High

41 High

31 High [CH₂OH]⁺

Experimental Protocols
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The following are generalized experimental protocols for obtaining the spectroscopic data for

an alcohol like oct-5-yn-1-ol.

NMR Spectroscopy
Sample Preparation: Dissolve approximately 10-20 mg of purified oct-5-yn-1-ol in about 0.7

mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a 5 mm NMR tube. Add a small

amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

¹H NMR Acquisition: Acquire the proton NMR spectrum using a spectrometer operating at a

frequency of 300 MHz or higher. A sufficient number of scans should be averaged to obtain a

good signal-to-noise ratio.

¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum on the same sample. Proton

decoupling should be used to simplify the spectrum to single lines for each carbon

environment. A larger number of scans will be required compared to ¹H NMR due to the

lower natural abundance of ¹³C.

IR Spectroscopy
Sample Preparation: For a liquid sample like oct-5-yn-1-ol, the spectrum can be obtained as

a neat thin film between two salt plates (e.g., NaCl or KBr).

Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR)

spectrometer. Typically, the spectrum is scanned over a range of 4000 to 400 cm⁻¹. A

background spectrum of the salt plates is recorded first and subtracted from the sample

spectrum.

Mass Spectrometry
Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via direct injection or through a gas chromatograph (GC-MS).

Ionization: Use electron ionization (EI) at a standard energy of 70 eV to generate the

molecular ion and fragment ions.

Data Acquisition: Scan a mass range of approximately m/z 20-200 to detect the molecular

ion and all significant fragment ions.
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Caption: Workflow for the structural elucidation of oct-5-yn-1-ol.

Mass Spectrometry Fragmentation Pathways
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Caption: Predicted major fragmentation pathways for oct-5-yn-1-ol in MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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